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Compound of Interest

Compound Name: 1-methoxypropane

Cat. No.: B14500535

Technical Support Center: 1-Methoxypropane

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for the safe handling and storage of 1-methoxypropane in a research and
development environment.

l. Quantitative Data Summary

For quick reference, the key quantitative safety and physical properties of 1-methoxypropane
are summarized in the table below.
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Property Value Source(s)
CAS Number 557-17-5

Molecular Formula CsH100 [1]
Molecular Weight 74.12 g/mol [1]
Appearance Colorless, volatile liquid [1]

Odor Ether-like [1]

Density 0.712 g/mL at 25 °C

Boiling Point 39°C [1]

Flash Point <-18°Cto<-32°C [1]

. Highly flammable liquid and
Flammability 2]
vapor (Category 1)

Vapor Density Heavier than air [1][3]

Il. Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of 1-
methoxypropane.

Issue 1: | smell an ether-like odor in the laboratory, even when the container of 1-
methoxypropane is closed.

e Possible Cause:
o Asmall leak from the container seal or cap.
o Vapors escaping from nearby experimental setups.
o Contaminated personal protective equipment (PPE) or lab surfaces.

e Troubleshooting Steps:
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o Ensure adequate ventilation: Immediately verify that the laboratory's ventilation system is
operational. Work in a well-ventilated area, such as a fume hood.[2][4]

o Check the container: Carefully inspect the container for any signs of damage or leakage.
Ensure the cap is tightly sealed.[2][4]

o Inspect your experiment: If 1-methoxypropane is in use, check all connections and
glassware for leaks.

o Decontaminate: Wipe down any potentially contaminated surfaces with a suitable cleaning
agent. Check gloves and other PPE for contamination.

o Monitor the atmosphere: If the odor persists, use appropriate monitoring equipment to
check for airborne concentrations of the vapor.

Issue 2: | need to transfer 1-methoxypropane from a large container to a smaller one, and I'm
concerned about static electricity.

e Possible Cause: The act of pouring or transferring flammable liquids can generate static
electricity, which can ignite the vapors.[5]

¢ Preventative Measures:

o Grounding and Bonding: Always ground and bond the container and receiving equipment
before and during the transfer.[2][5][6] This provides a path for the static charge to
dissipate safely.

o Use of Appropriate Equipment: Utilize non-sparking tools and explosion-proof electrical
equipment in the vicinity of the transfer.[2][5][6]

o Controlled Pouring: Pour the liquid slowly and minimize splashing to reduce the generation
of static charge.

o Inert Atmosphere: For highly sensitive experiments, consider performing the transfer under
an inert atmosphere (e.g., nitrogen or argon).

Issue 3: A small amount of 1-methoxypropane has spilled on the lab bench.
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e Immediate Actions:
o Alert Personnel: Inform others in the immediate area of the spill.

o Eliminate Ignition Sources: Immediately remove all sources of ignition, including open
flames, sparks, and hot surfaces.[3][4]

o Ventilate the Area: Increase ventilation to the area to disperse the flammable vapors.[2]
o Cleanup Procedure:

o Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves,
and a lab coat. For larger spills, a vapor respirator may be necessary.[5]

o Contain the Spill: Use a non-flammable absorbent material such as vermiculite, sand, or
earth to cover the spill.[2][4] Do not use combustible materials like paper towels to absorb
the bulk of the spill.

o Collect the Waste: Using non-sparking tools, carefully collect the absorbed material and
place it into a labeled, sealed container for hazardous waste disposal.[4][5]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.[2]

lll. Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 1-methoxypropane?

Al: The primary hazard is its high flammability. It is a Category 1 flammable liquid, meaning it
has a very low flash point and can be easily ignited at room temperature.[2] Its vapors are
heavier than air and can travel a considerable distance to an ignition source and flash back.[3]
[7] It may also cause skin and eye irritation.[2] Inhalation of high concentrations can lead to
drowsiness, dizziness, and narcotic effects.[4][8]

Q2: What are the correct storage conditions for 1-methoxypropane?

A2: Store 1-methoxypropane in a tightly closed container in a cool, dry, and well-ventilated
area.[2][4][9] It should be stored away from heat, sparks, open flames, and other ignition
sources.[2][4][6] It is also crucial to store it separately from incompatible materials, particularly
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strong oxidizing agents.[1][4][9] The storage area should be an approved flammable liquid
storage area, and containers should be protected from physical damage.[4]

Q3: What personal protective equipment (PPE) should | wear when handling 1-
methoxypropane?

A3: The following PPE is recommended:

Eye Protection: Safety glasses with side shields or chemical goggles.[6]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat or long-sleeved clothing. An apron may be necessary
for larger quantities.[5]

» Respiratory Protection: Use in a well-ventilated area or under a fume hood. If ventilation is
inadequate, a vapor respirator may be required.[5]

Q4: What should | do in case of accidental contact with 1-methoxypropane?
A4:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[2][5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids. Seek immediate medical attention.[5][9]

¢ Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[9]

Q5: Can 1-methoxypropane form explosive peroxides?

A5: Yes, like many ethers, 1-methoxypropane can form explosive peroxides upon exposure to
air and light, especially over time.[1] It is advisable to date containers upon receipt and upon
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opening.[4] If the liquid appears viscous or contains crystals, it should be handled with extreme
caution as this may indicate peroxide formation.

IV. Experimental Workflow & Safety Logic

The following diagram illustrates the logical workflow for the safe handling and storage of 1-
methoxypropane.
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Caption: Logical workflow for safe 1-methoxypropane handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 1-
methoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14500535#safe-handling-and-storage-procedures-
for-1-methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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